Cas no 929-11-3 (1,3-Butadiene, 1,4-dinitro-)
1,3-Butadiene, 1,4-dinitro- structure
Product Name:1,3-Butadiene, 1,4-dinitro-
CAS No:929-11-3
MF:C4H4N2O4
MW:144.085560798645
CID:752951
PubChem ID:71423416
Update Time:2025-04-19
1,3-Butadiene, 1,4-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butadiene, 1,4-dinitro-
- 1,4-dinitrobuta-1,3-diene
- 929-11-3
- DTXSID50842235
- 1,4-dinitro-1,3-butadiene
-
- Inchi: 1S/C4H4N2O4/c7-5(8)3-1-2-4-6(9)10/h1-4H
- InChI Key: ABUMJZWZYIBLQQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C=CC=C[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 144.01710661g/mol
- Monoisotopic Mass: 144.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 91.6Ų
1,3-Butadiene, 1,4-dinitro- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
929-11-3 (1,3-Butadiene, 1,4-dinitro-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk